(2E)-1-(2,4-dimethoxyphenyl)-3-(2-fluorophenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(2,4-dimethoxyphenyl)-3-(2-fluorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C17H15FO3/c1-20-13-8-9-14(17(11-13)21-2)16(19)10-7-12-5-3-4-6-15(12)18/h3-11H,1-2H3/b10-7+
• InChI Key: DDEGWQCQTFQKBQ-JXMROGBWSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)C=CC2=CC=CC=C2F)OC
• Isomeric SMILES: COC1=CC(=C(C=C1)C(=O)/C=C/C2=CC=CC=C2F)OC
• Molecular Formula: C17H15FO3
• Molecular Weight: 286.30 g/mol

Description

(2E)-1-(2,4-dimethoxyphenyl)-3-(2-fluorophenyl)prop-2-en-1-one, also known as EF24, is a synthetic compound that has gained significant attention due to its potential therapeutic applications. EF24 belongs to the class of chalcones, which are compounds that possess a characteristic α,β-unsaturated carbonyl group. EF24 has been found to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-oxidant properties.

Scientific Research Applications

Molecular Structure and Hyperpolarizability

Research on compounds with structural similarities to "(2E)-1-(2,4-dimethoxyphenyl)-3-(2-fluorophenyl)prop-2-en-1-one" demonstrates their potential in the realm of nonlinear optical materials due to their significant hyperpolarizability. For instance, the synthesis and analysis of (E)-3-(4-Chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one reveal insights into the molecular structure, vibrational wavenumbers, and electronic transitions, indicating the compound's stability and NLO properties (Najiya et al., 2014).

Photophysical Properties

The photophysical properties of related chalcone derivatives have been extensively studied. For example, (D-π-A) DMHP dye research underscores the importance of solvent polarity on photophysical behaviors such as fluorescence quantum yield and photochemical quantum yield, providing valuable insights for the development of optical materials and sensors (Asiri et al., 2017).

Synthesis and Crystal Structures

The synthesis and crystallographic analysis of chalcone derivatives, such as (2E)-1-(4-2, 4-Dichlorophenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one, highlight the methods for creating and understanding the detailed molecular arrangements of these compounds. These studies provide a basis for the exploration of their chemical and physical properties, as well as potential applications in material science (Salian et al., 2018).

Nonlinear Optical Studies

Research into novel organic NLO materials is crucial for advancing photonic technologies. Studies on compounds such as (2E)-1-(2-Bromo-4,5-Dimethoxyphenyl)-3-(3-Bromo-4-Fluorophenyl)Prop-2-en-1-one showcase the synthesis methods and the evaluation of their NLO efficiency, contributing to the development of new materials for optical applications (Shruthi et al., 2017).